Cas no 2138012-94-7 (1-(1-amino-4-methylcyclohexyl)methyl-3-ethylurea)

• Product Name: 1-(1-amino-4-methylcyclohexyl)methyl-3-ethylurea
• CAS No: 2138012-94-7
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 6546966
• PubChem ID: 165606337
• Update Time: 2025-06-09

1-(1-amino-4-methylcyclohexyl)methyl-3-ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-4-methylcyclohexyl)methyl-3-ethylurea
• 2138012-94-7
• 1-[(1-amino-4-methylcyclohexyl)methyl]-3-ethylurea
• EN300-1121795

• Inchi： 1S/C11H23N3O/c1-3-13-10(15)14-8-11(12)6-4-9(2)5-7-11/h9H,3-8,12H2,1-2H3,(H2,13,14,15)
• InChI Key： LZPHAIXXEXXMPN-UHFFFAOYSA-N
• SMILES： O=C(NCC)NCC1(CCC(C)CC1)N

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(1-amino-4-methylcyclohexyl)methyl-3-ethylurea

Comprehensive Overview of 1-(1-amino-4-methylcyclohexyl)methyl-3-ethylurea (CAS No. 2138012-94-7)

The compound 1-(1-amino-4-methylcyclohexyl)methyl-3-ethylurea (CAS No. 2138012-94-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 4-methylcyclohexyl backbone and ethylurea moiety, make it a promising candidate for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders.

One of the key reasons for the growing interest in 1-(1-amino-4-methylcyclohexyl)methyl-3-ethylurea is its versatility. The presence of both amino and urea functional groups allows for diverse chemical modifications, enabling scientists to fine-tune its properties for specific applications. Recent studies have highlighted its potential as a building block for novel small-molecule inhibitors, which are highly sought after in the development of therapeutics for chronic diseases.

In the context of green chemistry, 1-(1-amino-4-methylcyclohexyl)methyl-3-ethylurea has also been investigated for its eco-friendly synthesis routes. With the global push towards sustainable practices, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader trend of developing environmentally benign chemical processes, a topic frequently searched by professionals in the field.

The compound’s CAS No. 2138012-94-7 is often queried in databases by chemists and pharmacologists seeking detailed physicochemical data. Its molecular weight, solubility, and stability under various conditions are critical parameters for formulation scientists. Additionally, its potential role in precision medicine has sparked discussions, as personalized treatment strategies continue to dominate healthcare innovations.

Another area of exploration for 1-(1-amino-4-methylcyclohexyl)methyl-3-ethylurea is its application in agrochemicals. The urea derivative structure is known to interact with plant enzymes, making it a candidate for developing next-generation crop protection agents. This is particularly relevant given the rising demand for sustainable agriculture solutions to address global food security challenges.

From a commercial perspective, the compound’s patent landscape is another hot topic. Companies are actively filing patents to protect novel derivatives and applications of 1-(1-amino-4-methylcyclohexyl)methyl-3-ethylurea, reflecting its potential market value. Intellectual property searches related to this compound have surged, indicating its strategic importance in competitive industries.

In summary, 1-(1-amino-4-methylcyclohexyl)methyl-3-ethylurea (CAS No. 2138012-94-7) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and green chemistry. Its structural adaptability and functional groups make it a valuable asset for researchers aiming to address some of today’s most pressing scientific and industrial challenges. As investigations continue, this compound is poised to play a pivotal role in advancing innovation across multiple sectors.